Cas no 128347-63-7 (Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester)

Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester structure
128347-63-7 structure
Product Name:Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester
CAS No:128347-63-7
MF:C21H28O4
MW:344.444626808167
CID:232872
PubChem ID:182895
Update Time:2025-04-19

Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester
    • propyl 3-[[(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarbonyl]oxymethyl]benzoate
    • Benzoic acid, 3-((((2-2,dimethyl-3-(2-methyl-1-propenyl)cyclopropyl)carbonyl)oxy)methyl)-, propyl ester, (1R-trans)-
    • Propyl 3-({[2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carbonyl]oxy}methyl)benzoate
    • DTXSID30926108
    • 128347-63-7
    • Inchi: 1S/C21H28O4/c1-6-10-24-19(22)16-9-7-8-15(12-16)13-25-20(23)18-17(11-14(2)3)21(18,4)5/h7-9,11-12,17-18H,6,10,13H2,1-5H3/t17-,18+/m1/s1
    • InChI Key: UZDWWLAESGTXEA-MSOLQXFVSA-N
    • SMILES: O(CC1C=CC=C(C(=O)OCCC)C=1)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

  • Exact Mass: 344.19884
  • Monoisotopic Mass: 344.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,propyl ester Related Literature

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